Cas no 1898386-66-7 (1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 1898386-66-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6540670
• PubChem ID: 117356226
• Update Time: 2025-07-22

1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine
• EN300-1979801
• 1898386-66-7
• [1-(2-chloro-3,4-dimethoxyphenyl)cyclopropyl]methanamine

• Inchi： 1S/C12H16ClNO2/c1-15-9-4-3-8(10(13)11(9)16-2)12(7-14)5-6-12/h3-4H,5-7,14H2,1-2H3
• InChI Key： RKSNSZDRKITLCU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1(CN)CC1)OC)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS No. 1898386-66-7)

1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS No. 1898386-66-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclopropylmethanamine moiety, combined with a chloro-dimethoxyphenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

The molecular structure of 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine includes a chloro substituent at the 2-position and two methoxy groups at the 3- and 4-positions of the phenyl ring. This configuration enhances its electronic properties, making it a candidate for modulating enzyme activity or receptor binding. Recent studies highlight its relevance in developing small-molecule inhibitors, a hot topic in oncology and immunology research. Users searching for "novel amine derivatives in drug development" or "chloro-dimethoxyphenyl compounds" will find this compound particularly intriguing.

In agrochemical applications, 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine serves as a precursor for crop protection agents. Its structural versatility allows for modifications that improve pesticidal efficacy while reducing environmental impact—a key concern in sustainable agriculture. Searches related to "eco-friendly agrochemical intermediates" or "cyclopropylamine derivatives" often lead to discussions about this compound's role in modern farming solutions.

Synthetic routes to 1898386-66-7 typically involve multi-step organic reactions, including cyclopropanation and reductive amination. These methods are frequently optimized for scalability, addressing the growing demand for cost-effective production in industrial settings. Laboratories focusing on "high-yield amine synthesis" or "CAS 1898386-66-7 preparation" may prioritize these protocols to streamline their workflows.

From a commercial perspective, 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine is available through specialized chemical suppliers catering to R&D sectors. Its pricing and purity grades (e.g., >98% HPLC) are critical factors for buyers, as reflected in search queries like "where to buy CAS 1898386-66-7" or "high-purity cyclopropylmethanamine suppliers." Regulatory compliance, such as REACH or FDA guidelines, further influences procurement decisions.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly for GPCR-targeted therapies—a trending area in biotech. Additionally, computational modeling (AI-driven drug design) could accelerate its application in virtual screening campaigns, resonating with searches for "machine learning in chemical discovery."

In summary, 1-(2-chloro-3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS No. 1898386-66-7) exemplifies the intersection of synthetic chemistry and applied life sciences. Its adaptability across domains ensures continued relevance, whether in answering "how to functionalize cyclopropyl amines" or advancing next-generation therapeutics.